2-Chloro-N-[2-(2-methylmorpholin-4-yl)-2-thiophen-2-ylethyl]acetamide

• IUPAC Name: 2-chloro-N-[2-(2-methylmorpholin-4-yl)-2-thiophen-2-ylethyl]acetamide
• InChI: InChI=1S/C13H19ClN2O2S/c1-10-9-16(4-5-18-10)11(8-15-13(17)7-14)12-3-2-6-19-12/h2-3,6,10-11H,4-5,7-9H2,1H3,(H,15,17)
• InChI Key: YCGJLQUUBKJXIV-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCO1)C(CNC(=O)CCl)C2=CC=CS2
• Molecular Formula: C13H19ClN2O2S
• Molecular Weight: 302.82 g/mol

Description

2-Chloro-N-[2-(2-methylmorpholin-4-yl)-2-thiophen-2-ylethyl]acetamide, also known as TAK-659, is a novel small molecule inhibitor that belongs to the class of Bruton's tyrosine kinase (BTK) inhibitors. BTK is a non-receptor tyrosine kinase that plays a crucial role in B-cell receptor (BCR) signaling, which is essential for the survival and proliferation of malignant B cells in various B-cell malignancies, including chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and diffuse large B-cell lymphoma (DLBCL).

Mechanism of Action

2-Chloro-N-[2-(2-methylmorpholin-4-yl)-2-thiophen-2-ylethyl]acetamide is a selective and irreversible inhibitor of BTK. BTK is a key mediator of BCR signaling, which is essential for the survival and proliferation of malignant B cells. By inhibiting BTK, this compound blocks BCR signaling and induces apoptosis in malignant B cells.
Biochemical and Physiological Effects:
This compound has been shown to have potent antitumor activity in preclinical models of B-cell malignancies. In addition, this compound has been shown to have minimal off-target effects and a favorable safety profile in preclinical studies.

Advantages and Limitations for Lab Experiments

One advantage of 2-Chloro-N-[2-(2-methylmorpholin-4-yl)-2-thiophen-2-ylethyl]acetamide is its selectivity and potency as a BTK inhibitor. This makes it a valuable tool for studying the role of BTK in B-cell malignancies. However, one limitation of this compound is its irreversible binding to BTK, which may limit its use in some experimental settings.

Future Directions

There are several future directions for the development and use of 2-Chloro-N-[2-(2-methylmorpholin-4-yl)-2-thiophen-2-ylethyl]acetamide. One direction is the evaluation of this compound in clinical trials for the treatment of B-cell malignancies. Another direction is the combination of this compound with other targeted therapies or immunotherapies to enhance its antitumor activity. Additionally, the use of this compound as a tool for studying the role of BTK in other diseases, such as autoimmune disorders, is an area of future research.

Synthesis Methods

The synthesis of 2-Chloro-N-[2-(2-methylmorpholin-4-yl)-2-thiophen-2-ylethyl]acetamide is a multi-step process that involves the reaction of 2-chloro-N-(2-hydroxyethyl)acetamide with 2-thiophen-2-yl-2-methylmorpholine in the presence of a base, followed by the reaction with chloroacetyl chloride in the presence of a base and a catalyst. The final product is obtained after purification by column chromatography and recrystallization.

Scientific Research Applications

2-Chloro-N-[2-(2-methylmorpholin-4-yl)-2-thiophen-2-ylethyl]acetamide has been extensively studied in preclinical models of B-cell malignancies, including CLL, MCL, and DLBCL. In vitro studies have shown that this compound inhibits BCR signaling and induces apoptosis in malignant B cells. In vivo studies have demonstrated that this compound has potent antitumor activity in xenograft models of CLL, MCL, and DLBCL.